Cas no 1378817-32-3 (5-(3-fluorophenyl)-1,2-oxazol-3-ylmethanol)

• Product Name: 5-(3-fluorophenyl)-1,2-oxazol-3-ylmethanol
• CAS No: 1378817-32-3
• MF: C₁₀H₈FNO₂
• MW: 193.174426078796
• CID: 4595053
• PubChem ID: 79002342
• Update Time: 2025-05-19

5-(3-fluorophenyl)-1,2-oxazol-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [5-(3-fluorophenyl)-1,2-oxazol-3-yl]methanol
• 5-(3-fluorophenyl)-1,2-oxazol-3-ylmethanol

• Inchi： 1S/C10H8FNO2/c11-8-3-1-2-7(4-8)10-5-9(6-13)12-14-10/h1-5,13H,6H2
• InChI Key： NQDCKNDQMUZPFZ-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC(F)=C2)=CC(CO)=N1

Additional information on 5-(3-fluorophenyl)-1,2-oxazol-3-ylmethanol

Comprehensive Overview of 5-(3-fluorophenyl)-1,2-oxazol-3-ylmethanol (CAS No. 1378817-32-3): Properties, Applications, and Industry Insights

The compound 5-(3-fluorophenyl)-1,2-oxazol-3-ylmethanol (CAS No. 1378817-32-3) is a fluorinated heterocyclic derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique oxazole core and fluorophenyl substitution, this molecule exhibits remarkable potential in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. Researchers are increasingly exploring its structure-activity relationships (SAR) to optimize bioactivity, driven by the growing demand for targeted therapies in oncology and autoimmune diseases.

In recent years, the 5-(3-fluorophenyl)-1,2-oxazol-3-ylmethanol scaffold has been investigated for its role in modulating protein-protein interactions (PPIs), a hot topic in precision medicine. Its fluorine atom enhances metabolic stability and membrane permeability, addressing key challenges in oral bioavailability—a frequent search query among medicinal chemists. Computational studies leveraging AI-driven molecular docking (a trending keyword) suggest its affinity for allosteric binding sites, making it a candidate for next-generation small-molecule drugs.

The synthetic route to CAS 1378817-32-3 typically involves a cyclocondensation reaction between 3-fluorobenzonitrile derivatives and hydroxylamine, followed by selective reduction. This methodology aligns with the industry’s shift toward green chemistry principles, as evidenced by its compatibility with microwave-assisted synthesis (a technique often searched in organic chemistry forums). Analytical characterization via LC-MS and NMR spectroscopy confirms its high purity (>98%), a critical parameter for regulatory submissions in preclinical development.

Beyond pharmaceuticals, 5-(3-fluorophenyl)-1,2-oxazol-3-ylmethanol has shown promise in material science, particularly in designing fluorescent probes for bioimaging. Its photophysical properties (a rising search term) enable real-time tracking of cellular processes, catering to the booming diagnostics market. Patent analyses reveal a surge in filings involving this compound, especially in combination therapies—a trend reflecting the industry’s focus on synergistic drug formulations.

From a commercial perspective, suppliers of CAS 1378817-32-3 emphasize GMP-compliant manufacturing to meet the stringent requirements of clinical trial materials. The compound’s scalable synthesis (a frequent query in process chemistry discussions) positions it as a cost-effective intermediate for bulk API production. Regulatory databases classify it under non-hazardous handling protocols, simplifying logistics—a practical advantage highlighted in supply chain forums.

In conclusion, 5-(3-fluorophenyl)-1,2-oxazol-3-ylmethanol exemplifies the convergence of medicinal chemistry and cutting-edge technology. Its versatility across therapeutic areas and analytical applications ensures sustained relevance, while ongoing studies explore its potential in neurodegenerative disease models—a topic dominating biomedical research searches. As innovation accelerates, this compound remains a focal point for interdisciplinary collaboration.